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Compound of Interest

Compound Name: 3-Fluoro-2-methylbenzonitrile

Cat. No.: B064138 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Fluoro-2-methylbenzonitrile

This guide provides a comprehensive overview of the essential safety and handling protocols

for 3-Fluoro-2-methylbenzonitrile, tailored for researchers, scientists, and professionals in

drug development. The information herein is synthesized from established safety data sheets

and chemical handling practices to ensure a self-validating system of laboratory safety.

Part 1: Chemical and Physical Identity
A foundational understanding of a chemical's properties is the first step in safe handling. 3-
Fluoro-2-methylbenzonitrile is an aryl fluorinated building block used in the synthesis of

various compounds, including Active Pharmaceutical Ingredients (APIs) and materials for

organic light-emitting diodes (OLEDs)[1].
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Property Value Source(s)

CAS Number 185147-06-2 [2][3]

Molecular Formula C₈H₆FN [2][3]

Molecular Weight 135.14 g/mol [1][2][3][4][5]

Appearance
White to off-white crystalline

solid; Colorless to yellow solid
[1][6][7]

Boiling Point Approx. 203 - 205 °C [3][7]

Melting Point Approx. 45 - 49 °C [7]

Flash Point Approx. 82.3 °C (closed cup) [3]

Density Approx. 1.11 g/cm³ (Predicted) [3]

Part 2: Hazard Identification and GHS Classification
3-Fluoro-2-methylbenzonitrile is classified as a hazardous substance. The primary hazards

are associated with its acute toxicity via multiple routes of exposure and its potential for causing

significant skin and eye irritation. The Globally Harmonized System (GHS) classification

underscores the need for stringent handling protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH2641303&productDescription=3-FLRO-2-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr25030426266-3-fluoro-2-methylbenzonitrile.html
https://www.fishersci.com/store/msds?partNumber=AAH2641303&productDescription=3-FLRO-2-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr25030426266-3-fluoro-2-methylbenzonitrile.html
https://www.ossila.com/products/4-fluoro-2-methylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AAH2641303&productDescription=3-FLRO-2-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr25030426266-3-fluoro-2-methylbenzonitrile.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-3-methylbenzonitrile
https://www.sigmaaldrich.com/SG/en/product/aldrich/364916
https://www.ossila.com/products/4-fluoro-2-methylbenzonitrile
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20764~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2022:01:16~~3-Fluoro-4-methylbenzonitrile~~
https://www.fishersci.co.uk/store/msds?partNumber=11435646&productDescription%3D3-FLUORO-4-METHYLBENZONITRILE%2C+98%25%2C10G&countryCode=GB&language=en
https://www.echemi.com/produce/pr25030426266-3-fluoro-2-methylbenzonitrile.html
https://www.fishersci.co.uk/store/msds?partNumber=11435646&productDescription%3D3-FLUORO-4-METHYLBENZONITRILE%2C+98%25%2C10G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11435646&productDescription%3D3-FLUORO-4-METHYLBENZONITRILE%2C+98%25%2C10G&countryCode=GB&language=en
https://www.echemi.com/produce/pr25030426266-3-fluoro-2-methylbenzonitrile.html
https://www.echemi.com/produce/pr25030426266-3-fluoro-2-methylbenzonitrile.html
https://www.benchchem.com/product/b064138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Signal Word Hazard Statement

Acute Oral Toxicity 3 / 4 Danger / Warning

H301/H302:

Toxic/Harmful if

swallowed

Acute Dermal Toxicity 3 / 4 Danger / Warning

H311/H312:

Toxic/Harmful in

contact with skin

Acute Inhalation

Toxicity
3 / 4 Danger / Warning

H331/H332:

Toxic/Harmful if

inhaled

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
2 Warning

H319: Causes serious

eye irritation

Sources:[2][3][4][6][7][8][9]

Part 3: The Causality of Exposure: Understanding
the Risks
The toxicity of benzonitrile compounds stems from two primary mechanisms: the inherent

reactivity of the aromatic ring and the metabolic fate of the nitrile group.

Local Irritation: The fluorinated aromatic structure can act as a direct irritant to skin, eyes,

and the respiratory tract upon contact. This is an immediate, localized effect.

Systemic Toxicity: The nitrile (-C≡N) group is a primary concern. In the body, nitriles can be

metabolized, potentially releasing cyanide ions. Cyanide is a potent systemic toxin that

interferes with cellular respiration. While the toxicological properties of this specific

compound have not been fully investigated, this metabolic pathway is a well-established risk

for the nitrile class of chemicals.[2][10]

Understanding these mechanisms explains why minimizing all routes of exposure is critical.
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Caption: Primary routes of exposure and associated hazards.

Part 4: The Self-Validating Protocol: Engineering
and Administrative Controls
A robust safety protocol relies on a hierarchy of controls, prioritizing the removal of the hazard

over reliance on personal protection.

Engineering Controls
These are the first line of defense, designed to physically isolate the researcher from the

chemical.

Chemical Fume Hood: All manipulations of 3-Fluoro-2-methylbenzonitrile, especially

weighing the solid or transferring solutions, must be performed inside a certified chemical

fume hood.[11] This contains dust and vapors, preventing inhalation.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[2][6][12]

Safety Equipment: An eyewash station and safety shower must be readily accessible and

tested regularly.[2][8][9]

Administrative Controls
These are the work practices and procedures that reduce the risk of exposure.

Designated Areas: Clearly define and label areas where 3-Fluoro-2-methylbenzonitrile is

stored and handled.

Standard Operating Procedures (SOPs): Develop and follow detailed SOPs for all

experimental work involving this compound.

Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[2][6][12] Always

wash hands thoroughly with soap and water after handling the chemical and before leaving

the lab.[2][8][13]
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Avoid Cross-Contamination: Remove gloves using the proper technique and dispose of them

immediately after use.[13] Do not touch door handles, keyboards, or personal items with

gloved hands.[13]

Workspace Preparation Chemical Handling Post-Procedure Cleanup

Verify Fume Hood Certification Test Eyewash & Safety Shower Designate & Demarcate Work Area Cover Work Surface with Absorbent Paper Don Appropriate PPE Perform All Manipulations in Fume Hood Keep Containers Tightly Closed When Not in Use Decontaminate Equipment & Surfaces Segregate & Label Hazardous Waste Remove PPE & Dispose of Gloves Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for establishing a safe handling environment.

Part 5: Personal Protective Equipment (PPE) - The
Last Line of Defense
PPE does not eliminate the hazard, but it provides a critical barrier between you and the

chemical.[14] Selection must be based on the specific task.
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage &

Transport

Safety glasses

with side shields

Nitrile gloves

(minimum 4 mil)

Lab coat, closed-

toe shoes

Not generally

required

Weighing Solid
Chemical safety

goggles

Nitrile gloves

(minimum 4 mil)

Lab coat, closed-

toe shoes

N95 dust mask

or approved

respirator if dust

is generated[5]

Preparing

Solutions

Chemical safety

goggles and face

shield

Thicker nitrile or

neoprene gloves

Chemical-

resistant apron

over lab coat,

closed-toe shoes

Required if not in

a fume hood;

organic vapor

cartridge

respirator[2]

Conducting

Reactions

Chemical safety

goggles and face

shield

Thicker nitrile or

neoprene gloves

Chemical-

resistant apron

over lab coat,

closed-toe shoes

Not required if

performed in a

closed system

within a fume

hood

A Note on Nitrile Gloves: Thin, disposable nitrile gloves are suitable for incidental splash

protection only.[13] If direct contact occurs, they must be removed and discarded immediately.

[13] For prolonged tasks or when handling concentrated solutions, thicker, chemical-resistant

gloves are necessary.[11][15] Always consult the glove manufacturer's compatibility chart.

Part 6: Handling and Storage Protocols
Step-by-Step Handling Protocol (Example: Preparing a
Solution)

Preparation: Follow the workspace preparation workflow outlined in the diagram in Part 4.

Don PPE: Wear all PPE as specified in the table above for "Preparing Solutions."

Weighing: Tare a suitable container on a balance inside the fume hood. Carefully weigh the

required amount of 3-Fluoro-2-methylbenzonitrile, avoiding dust creation.
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Dissolution: Add the solvent slowly to the container with the solid. Use a magnetic stirrer if

necessary to aid dissolution. Keep the container covered as much as possible.

Transfer: If transferring the solution, use a pipette or cannulation. Avoid pouring.

Cleanup: Once the task is complete, decontaminate all glassware and equipment. Dispose

of all contaminated disposables (gloves, absorbent paper, pipette tips) in the designated

solid hazardous waste container.

Doff PPE: Remove PPE in the correct order (apron, gloves, face shield/goggles) to avoid

self-contamination. Wash hands thoroughly.

Storage Requirements
Location: Store in a cool, dry, and well-ventilated area.[2][9]

Container: Keep the container tightly sealed to prevent exposure to moisture and air.[2][9]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and bases.[9][16]

Security: Store in a locked cabinet or area with controlled access.[9]

Part 7: Emergency Response and First Aid
Immediate and correct response to an exposure or spill is critical.

Spill Response
The appropriate response depends on the scale of the spill.
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action_node Spill Occurs

Is the spill large,
 outside a fume hood,

 or are you unable to manage it?

Alert personnel in the immediate area.

No

Alert everyone and evacuate the lab immediately.

Yes

Don appropriate PPE
(2 pairs of gloves, goggles, lab coat).

Cover with inert absorbent material
(vermiculite, sand).

Collect material with non-sparking tools
into a labeled hazardous waste container.

Decontaminate the area.

If safe, close the door and prevent re-entry.

Call emergency services
(e.g., EH&S, 911).

Provide details on the chemical and location.

Click to download full resolution via product page

Caption: Decision flowchart for responding to a chemical spill.
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First Aid for Exposure
Inhalation: Immediately move the person to fresh air.[2][6] If breathing is difficult or has

stopped, perform artificial respiration and seek immediate medical attention.[8][17]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2][6][18] If irritation persists, seek medical

attention.[2][6]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open.[2][6][18] Remove contact lenses if present and easy to do.[2] Seek immediate medical

attention from an ophthalmologist.[8][18]

Ingestion: Rinse the mouth thoroughly with water.[2][6] Do NOT induce vomiting.[7] Call a

POISON CENTER or physician immediately.[2][8][9]

Part 8: Waste Disposal
All waste containing 3-Fluoro-2-methylbenzonitrile, including empty containers, contaminated

PPE, and spill cleanup materials, must be treated as hazardous waste.

Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous and consult local, regional, and national regulations for complete

classification.[2]

Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

Disposal Method: Disposal should be handled by a licensed hazardous waste disposal

company. A common method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[8] Do not dispose of this chemical down the drain.[8]

Part 9: References
New Jersey Department of Health. (n.d.). Hazard Summary: 2-Dimethylaminoacetonitrile.

[Link]

National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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